N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide

• IUPAC Name: N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide
• InChI: InChI=1S/C20H22N2O6S/c1-28-18-12-9-15(20(23)14-7-10-17(11-8-14)22(24)25)13-19(18)29(26,27)21-16-5-3-2-4-6-16/h7-13,16,21H,2-6H2,1H3
• InChI Key: HKLDYGAIKDJIAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)NC3CCCCC3
• Molecular Formula: C20H22N2O6S
• Molecular Weight: 418.5 g/mol

Description

N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide is an organic compound with a complex structure that includes a cyclohexyl group, a methoxy group, a nitrobenzoyl group, and a benzenesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide typically involves multiple steps, including the introduction of the cyclohexyl group, methoxy group, nitrobenzoyl group, and benzenesulfonamide group. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or sodium borohydride for reduction reactions, and oxidizing agents like potassium permanganate for oxidation reactions. Solvents such as ethanol, methanol, and dichloromethane are often used to facilitate these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution of the methoxy group can produce various substituted derivatives.

Scientific Research Applications

N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of other complex organic compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzenesulfonamide derivatives with different substituents, such as:

• N-cyclohexyl-2-methoxy-5-(4-aminobenzoyl)benzenesulfonamide
• N-cyclohexyl-2-methoxy-5-(4-chlorobenzoyl)benzenesulfonamide

Uniqueness

N-cyclohexyl-2-methoxy-5-(4-nitrobenzoyl)benzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.